Chemical and Physical Properties

Guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Guanidine Hydrochloride
- Guanidinemonohydrochloride
- usafek-749
- CARBAMIDINE HYDROCHLORIDE
- IMINOUREA HYDROCHLORIDE
- Guanidine HCl
- Guanidine Hydrochloride [for Protein Research]
- GUANIDINE HYDROCHLORIDE, 8M SOLUTION
- GUANIDINE HYDROCHLORIDE, LOW ASH
- AMINOFORMAMIDINE HCL
- Aminoformamidine hydrochloride
- Aminoformamidine hydrochloride,Aminomethanamidine hydrochloride,Guanidinium chloride
- Aminoformamidine hydrochloride,Guanidinium chloride,Guanidium chloride
- Aminomethanamidine hydrochlorid
- GdmCl
- Guanidine (hydrochloride)
- guanidine monohydrochlori
- GUANIDINEHYDROCHLORIDE
- GUANIDIUM CHLORIDE
- GUHY
- hydrochloric acid guanidine
- GACl
- Guanidinium Chloride
- Guanidine,monohydrochloride (8CI,9CI)
- Buffer AL
- Guanidine chloride
- Guanidinium hydrochloride
- Guanidinehydrochloride
- Guanidine, monohydrochloride
- Aminomethanamidine hydrochloride
- GUANIDINE MONOHYDROCHLORIDE
- Guanidine, hydrochloride (1:1)
- 3YQC9ZY4YB
- Guanidine Hydrochloride, ULTROL® Grade
- Guanidinehydroc
- DNA-Grade Guanidine Hydrochloride Solution
- Guanidine hydrochloride
- MDL： MFCD00013026
- Inchi： 1S/CH5N3.ClH/c2-1(3)4;/h(H5,2,3,4);1H
- InChI Key： PJJJBBJSCAKJQF-UHFFFAOYSA-N
- SMILES： Cl[H].N([H])([H])/C(=N/[H])/N([H])[H]
- BRN： 3591990

Computed Properties

- Exact Mass: 95.02500
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 26.3
- Topological Polar Surface Area: 75.9

Experimental Properties

- Color/Form: White or yellowish lumps. Solubility of this product at 20 ℃: 200g/100g water, 76g/100g methanol, 24g/100g ethanol. It is almost insoluble in acetone, benzene and ether.
- Density: 1.18?g/mL?at 25?°C(lit.)
- Melting Point: 180-185?°C(lit.)
- Boiling Point: 132.9°C at 760 mmHg
- Flash Point: 58.3°C
- Refractive Index: n20/D 1.465
- PH: 4.5-5.5 (100g/l, H2O, 20℃)
- Solubility: H2O: 6 M, clear, colorless
- Water Partition Coefficient: 2280 g/L (20 oC)
- Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
- PSA: 75.89000
- LogP: 1.14090
- Vapor Pressure: 1.13mmHg at 25°C
- Solubility: Solubility of this product at 20 ℃: 200g/100g water, 76g/100g methanol, 24g/100g ethanol. It is almost insoluble in acetone, benzene and ether.
- Merck: 14,4562
- Fluka: 3-10
- Sensitiveness: Hygroscopic
- Color/Form: ~8 M in H2O

Guanidine hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H315,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 22-36/38
Safety Instruction： S26-S36-S22
FLUKA BRAND F CODES：3-10
RTECS：MF4300000
Hazardous Material Identification：
Safety Term：S22
Storage Condition：Store at RT.
TSCA：Yes
Risk Phrases：R22; R36/38

Guanidine hydrochloride Customs Data

HS CODE：2925290090
Customs Data：

China Customs Code:
2925290090

Overview:

2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Guanidine hydrochloride Related Literature

1. Aminopyrimidine–galactose hybrids are highly selective galectin-3 inhibitors

Alexander Dahlqvist,Fredrik R. Zetterberg,Hakon Leffler,Ulf J. Nilsson Med. Chem. Commun. 2019 10 913
2. Incorporation of 57Fe-isotopically enriched in apoferritin: formation and characterization of isotopically enriched Fe nanoparticles for metabolic studies

T. Konz,M. Montes-Bayón,A. Sanz-Medel Analyst 2014 139 5451
3. Natural multi-osmolyte cocktails form deep eutectic systems of unprecedented complexity: discovery, affordances and perspectives

Marina Cvjetko Bubalo,Thanos Andreou,Manuela Pani?,Mia Radovi?,Kristina Rado?evi?,Ivana Radoj?i? Redovnikovi? Green Chem. 2023 25 3398
4. Natural multi-osmolyte cocktails form deep eutectic systems of unprecedented complexity: discovery, affordances and perspectives

Marina Cvjetko Bubalo,Thanos Andreou,Manuela Pani?,Mia Radovi?,Kristina Rado?evi?,Ivana Radoj?i? Redovnikovi? Green Chem. 2023 25 3398
5. Investigation of acyl transfer auxiliary-assisted glycoconjugation for glycoprotein semi-synthesis

Kudakwashe Nyandoro,Charles M. G. Lamb,Haoran Yu,Jian Shi,Derek Macmillan Org. Biomol. Chem. 2022 20 8506

Related Categories

50-01-1 (Guanidine hydrochloride) Global Suppliers

Product Overview and Price Analysis

Guanidine hydrochloride is a strong chaotropic agent and protein denaturant, widely used in molecular biology for RNA and DNA extraction, as well as in pharmaceutical synthesis. It is a white crystalline powder, highly soluble in water and ethanol.

CAS no.50-01-1 comprehensive analysis

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50-01-1 (Guanidine hydrochloride) Analysis Comprehensive analysis of product information

This analysis focuses on Guanidine Hydrochloride (CAS 50-01-1), a key pharmaceutical intermediate. Two isotopically labeled analogs were selected for comparison to highlight the impact of isotopic substitution on properties and applications.
Data filtering and comparison methods:
Compare core chemical structure (guanidine hydrochloride) with its isotopically labeled derivatives.
Analyze differences in physical properties (e.g., molecular weight, melting point) due to isotopic labeling.
Contrast primary industrial applications with specialized research uses of labeled compounds.

Table 1: Comparison of Basic Chemical Information and Physicochemical Properties (*Target, ☆Analog)

Items	Guanidine hydrochloride(*)	Guanidine-15N3 Hydrochloride(☆)	Guanidine-d5 Hydrochloride-d(☆)
Name	Guanidine hydrochloride	Guanidine-15N3 Hydrochloride	Guanidine-d5 Hydrochloride-d
CAS No.	50-01-1	121616-39-5	108694-93-5
Molecular Formula	CH6ClN3	CH6ClN3	CH6ClN3
Molecular Weight	95.53	98.51	101.57
Structural Feature/Functional Group	Guanidinium cation, chloride anion	15N-labeled guanidinium cation, chloride anion	Deuterated guanidinium cation, deuterated chloride
Melting Point	180-185 °C(lit.)	185-189 °C(lit.)	185-189 °C(lit.)
Boiling Point	132.9 °C at 760 mmHg	——	132.9°C at 760 mmHg
Density	1.18 g/mL at 25 °C(lit.)	——	1.69
Solubility	2280 g/L (20°C); H2O: 6 M, clear, colorless	——	——
Color & Form	White to slightly yellow crystals or lumps	——	Not determined
Main Hazards	Harmful if swallowed. Causes skin/eye irritation.	——	——
GHS Classification	GHS07	——	——
Remarks	Industrial-scale chemical, hygroscopic.	Stable isotope-labeled compound for research.	Deuterated analog for spectroscopic studies.

Table 2: Product Specifications, Storage, Transportation & Safety (Comprehensive Analogy)

Items	Guanidine hydrochloride(*)	Guanidine-15N3 Hydrochloride(☆)	Guanidine-d5 Hydrochloride-d(☆)
Purity Specification	Reagent/Pharmaceutical grade	High purity (e.g., 98%+, isotopic enrichment specified)	High chemical & isotopic purity
Storage Conditions	Store at RT. Keep container tightly closed.	Store in a cool, dry place.	Store in a cool, dry place.
Stability	Stable. Hygroscopic. Incompatible with strong oxidizers.	Assumed stable under recommended storage.	——
Packaging	25 kg/drum, 1 kg/bottle	Small vials (mg to g scale)	Small vials (mg to g scale)
Transport Requirements	Non-hazardous for transport (general).	General cargo, no special classification.	General cargo, no special classification.
Regulatory Restrictions	Follow local chemical management regulations.	For research use only.	For research use only.

Table 3: Market Supply, Application & Industry Analysis

Items	Guanidine hydrochloride(*)	Guanidine-15N3 Hydrochloride(☆)	Guanidine-d5 Hydrochloride-d(☆)
Supplier Distribution	Global, many chemical manufacturers (China, India, EU, US).	Limited, specialized isotope suppliers.	Limited, specialized deuterated compound suppliers.
Market Availability	Widely available, bulk quantities.	Made-to-order or limited stock, small scale.	Made-to-order, very small scale.
Price Range	Low to medium, commodity chemical.	Very high (research chemical).	Very high (research chemical).
Primary Use	Pharmaceutical intermediate, protein denaturant.	Tracer in metabolism/NMR/MS studies.	Internal standard, NMR solvent studies.
Application Fields	Pharma, agrochemicals, dyes, organic synthesis.	Academic research, pharmaceutical R&D.	Analytical chemistry, spectroscopy research.
Market Demand & Outlook	Stable, driven by pharmaceutical production.	Niche, stable for specialized research.	Niche, limited but consistent.
Supply Chain Characteristics	Mature, multi-tiered, competitive.	Specialized, low-volume, high-value.	Specialized, custom synthesis common.

Analysis logic explanation

The core guanidinium structure defines chemical behavior, while isotopic labels (15N, D) primarily affect physical properties like molecular weight and spectroscopic signatures, not core reactivity.
Melting points are similar, indicating isotopic substitution has minimal impact on crystal lattice energy for these salts. Density may vary more significantly with deuteration.
Market dynamics differ drastically: the target is a bulk industrial chemical with a competitive supply chain, while analogs are high-cost, low-volume research reagents.
Applications diverge based on scale and purpose: bulk synthesis vs. analytical tracing. This dictates purity specifications, packaging, and supplier profiles.
Safety data is well-defined for the industrial compound but often sparse for research analogs, assuming similar hazard profiles but requiring verification via MSDS.

Conclusion

Guanidine Hydrochloride (50-01-1) is a versatile, bulk-scale industrial intermediate with well-established properties, applications, and a competitive global supply chain. In contrast, its isotopically labeled analogs (15N3 and d5) are niche, high-value research tools with limited suppliers and availability. Their primary value lies in specialized analytical applications (e.g., NMR, MS) rather than synthetic chemistry. The comparison underscores the stark difference between commodity chemicals and specialized research reagents in terms of market structure, pricing, and data availability. For procurement, the target compound is readily sourced, while the analogs require engagement with specialized fine chemical suppliers.
Main limitations:
Public data for the isotopically labeled analogs is extremely limited, lacking detailed physicochemical properties, MSDS, and specific price/stock information.
Market analysis for the research analogs is inferred from general patterns for stable isotope-labeled compounds rather than compound-specific data.

Prices for guanidine hydrochloride vary based on purity (e.g., molecular biology grade vs. industrial grade), order volume, and supplier location. Bulk purchases from major chemical distributors typically offer better rates, while small-scale, high-purity lots command a premium.

The main factors affecting prices include:

Purity grade (e.g., molecular biology, reagent, industrial).
Order volume and packaging size (bulk vs. small quantities).
Supplier type and geographic location (affects logistics cost).
Raw material (cyanamide, ammonium chloride) and energy costs.
Market demand fluctuations in biotech and pharmaceutical sectors.

High quality verification supplier (strong customization capability)

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

江苏, CN

sales2@senfeida.com

Suzhou Senfeida Chemical specializes in R&D, production, and distribution of chemical solvents, cleaners, and eco-friendly agents. Integrated with storage and logistics, it ensures timely delivery and serves over 260 clients across multiple industries.

Main products

(CAS:50-01-1)Guanidine hydrochloride

Order Number: sfd14956
Quantity: 200kg
Price ($): discuss personally
Stock Status: in Stock
Purity: 99.9%
Last Updated: Friday, 19 July

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

江苏, CN

18501500038@163.com

Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

Main products

(CAS:50-01-1)Guanidine hydrochloride

Order Number: LE18758;LE20907356;LE1776
Quantity: 25KG,200KG,1000KG
Price ($): discuss personally
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 20 June

Amadis Chemical Company Limited

Gold Member

Audited Supplier

浙江, CN

sales@amadischem.com

Founded in 2011, Amadis Chemical is an innovative manufacturer and service provider specializing in high-quality carbohydrates, nucleosides, nucleotides, phosphoramidites, APIs, and pharmaceutical intermediates.

(CAS:50-01-1)Guanidine hydrochloride

Order Number: A827930
Quantity: 5kg/1kg
Price ($): 536.0/168.0
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 30 August

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Integrated storage and logistics ensure timely delivery
Serves over 260 clients across diverse industries
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Tiancheng Chemical (Jiangsu) Co., Ltd - Leading Eco-Friendly Fine Chemical Innovator

High-tech enterprise focused on R&D and production of fine chemicals.
Core products include UV-curable resins, eco-friendly solvents, and organic intermediates.
Products serve high-tech sectors like semiconductors, PCBs, and green energy materials.
Committed to 'Specialty & Green' development philosophy with six major product series.
Strong capabilities in product innovation, quality control, and customer service.

Guanidine hydrochloride Research More >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YF50950-100g	Guanidine hydrochloride	50-01-1	≥98%	100g	￥60元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YF50950-2.5kg	Guanidine hydrochloride	50-01-1	≥98%	2.5kg	￥900元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YF50950-500g	Guanidine hydrochloride	50-01-1	≥98%	500g	￥230元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YG1088-100g	Guanidine hydrochloride	50-01-1	≥99%	100g	￥30元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YG1088-2.5kg	Guanidine hydrochloride	50-01-1	≥99%	2.5kg	￥490元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YG1088-500g	Guanidine hydrochloride	50-01-1	≥99%	500g	￥115元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YGE424-100g	Guanidine hydrochloride	50-01-1	≥98.5%	100g	￥40元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YGE424-2.5kg	Guanidine hydrochloride	50-01-1	≥98.5%	2.5kg	￥620元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YGE424-500g	Guanidine hydrochloride	50-01-1	≥98.5%	500g	￥150元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YG2088-100g	Guanidine hydrochloride	50-01-1	≥99.5%	100g	￥50元	2023-09-15

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (50-01-1) belongs is as follows:

Market category	Market size	Growth rate(CAGR)	Main driving factors
Global Specialty Chemicals Market	——	——	Demand from pharmaceutical and biotechnology industries. Growth in research and development activities.
Protein Denaturants and Chaotropic Agents Market	——	——	Expansion of genomics and proteomics research. Increased diagnostic testing and nucleic acid isolation needs.
Guanidine Hydrochloride Market (Estimated)	——	——	Critical role in RNA extraction kits and protocols. Use as an intermediate in pharmaceutical synthesis.

50-01-1 (Guanidine hydrochloride) Related Products

Guanidine hydrochloride Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics

Production End

Major production is concentrated in China and India, benefiting from established chemical manufacturing bases.
Significant production also exists in North America and Europe, focusing on high-purity grades.
Production capacity is closely tied to the supply of key raw materials like cyanamide.

Consumption End

North America and Europe are leading consumers due to strong biotech, pharmaceutical, and research sectors.
Asia-Pacific region shows rapidly growing consumption, driven by expanding life sciences industries.
Demand is closely linked to funding levels for biomedical research and diagnostic testing volumes.

European Market

Characterized by stringent REACH regulations, ensuring high standards for product quality and safety.
Demand is steady, driven by established pharmaceutical companies and research institutions.
Logistics and supply chains are well-developed but face high compliance costs.

Asia-Pacific Market

Fastest-growing regional market, with China being both a major producer and a rapidly growing consumer.
Competitive pricing is a key feature, but quality can vary significantly between suppliers.
Increasing investment in domestic biotech and pharmaceutical sectors fuels demand growth.

Safety and regulatory requirements

Hazard classification

CasNo 50-01-1 is classified as an irritant and may be harmful if swallowed or inhaled.
Irritating to eyes, skin, and respiratory system upon contact or inhalation of dust.
Harmful if ingested; can cause gastrointestinal irritation.
Poses low acute environmental hazard, but large-scale release should be prevented.

Storage and transportation requirements

Storage conditions: Store in a cool, dry, well-ventilated place away from incompatible materials like strong oxidizers.
Transportation classification: Generally not classified as dangerous goods for transport under most regulations for small quantities.
Packaging requirements: Use tightly closed containers (e.g., drums, bags) made of compatible materials to prevent moisture absorption.
Identification requirements: Containers must be labeled with product identifier, hazard pictograms (if applicable), and precautionary statements.

Supply chain risk assessment

Geographic Concentration Risk

Raw material production (e.g., cyanamide) has some geographic concentration, potentially affecting upstream supply.
Major manufacturing hubs in Asia could be susceptible to regional logistical or trade policy disruptions.
Diversification of supplier base across regions can mitigate single-point failure risks.

Compliance Risk

Must comply with varying regional regulations (REACH, TSCA, etc.), requiring supplier documentation.
Quality standards (e.g., for molecular biology use) require strict adherence to specifications and testing.
Non-compliance can lead to shipment delays, rejections, or legal penalties.

Technical Risk

Production of high-purity grades requires controlled processes; technical failures can impact quality.
Limited technical substitution for its specific chaotropic properties in critical applications like RNA extraction.
Supply continuity is crucial for research and diagnostic kit manufacturing processes.

Market Risk

Demand is influenced by funding cycles in biomedical research, leading to potential volatility.
Prices of raw materials and energy can fluctuate, impacting production costs and final price.
Competition from alternative nucleic acid extraction methods poses a long-term, low-probability risk.

Procurement Suggestions and Strategies

Supplier selection strategy

Top Choice: ——
Prioritize globally recognized chemical distributors or manufacturers with a proven track record in supplying high-purity biochemicals. They offer reliable quality, comprehensive technical support, consistent supply, and robust regulatory documentation, which is critical for research and pharmaceutical applications.

Alternative Option: ——
Consider established regional or specialized suppliers who may offer competitive pricing for specific grades or volumes. Ensure they provide adequate Certificates of Analysis (CoA) and comply with relevant regional safety and quality standards to mitigate risk.

Cost Optimization: ——
For non-critical applications or large-volume industrial use, evaluate suppliers from major manufacturing regions (e.g., Asia) offering competitive prices. Conduct thorough due diligence on quality control processes, request samples, and secure clear contractual terms regarding specifications and delivery.

Procurement execution suggestions

Pre-Procurement Preparation:
Clearly define required purity grade, specifications, and intended application.
Research and shortlist potential suppliers based on reputation, certifications, and reviews.
Determine annual usage volume to negotiate better pricing and plan inventory.

Supplier Evaluation & Ordering:
Request and review samples along with detailed Certificates of Analysis (CoA).
Verify supplier compliance with relevant regulations (e.g., REACH, GMP if needed).
Negotiate terms covering price, delivery schedule, payment, and quality guarantees.

Post-Order & Logistics:
Confirm order details and expected shipping documents (MSDS, CoA, commercial invoice).
Track shipment and coordinate with logistics for timely receipt and customs clearance.
Inspect received goods against order specifications and CoA upon arrival.

Conclusion

For procuring guanidine hydrochloride (CAS 50-01-1), a strategic approach balancing quality, reliability, and cost is essential. Prioritize suppliers with strong quality systems for critical applications in research and pharmaceuticals. For industrial use, cost-effective options from verified manufacturers can be considered. Always secure proper documentation, maintain buffer stock for key applications, and diversify sources to mitigate supply chain risks. Understanding the specific grade requirements and market dynamics will lead to optimal procurement outcomes.

Key points:

Prioritize supplier quality and documentation for critical biotech/pharma applications.
Align purity grade and specifications precisely with the intended end-use.
Implement a diversified supplier strategy to manage geographic and logistical risks.
Maintain safety stock for essential applications to buffer against supply volatility.

Cas no 50-01-1 (Guanidine hydrochloride)

Product Name:Guanidine hydrochloride

Chemical and Physical Properties

Guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Guanidine hydrochloride Security Information

Guanidine hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Guanidine hydrochloride Related Literature

Related Categories

50-01-1 (Guanidine hydrochloride) Global Suppliers

Product Overview and Price Analysis

CAS no.50-01-1 comprehensive analysis

High quality verification supplier (strong customization capability)

Suzhou Senfeida Chemical Co., Ltd

Main products

(CAS:50-01-1)Guanidine hydrochloride

Tiancheng Chemical (Jiangsu) Co., Ltd

Main products

(CAS:50-01-1)Guanidine hydrochloride

Amadis Chemical Company Limited

(CAS:50-01-1)Guanidine hydrochloride

Top Recommended Suppliers

Suzhou Senfeida Chemical Co., Ltd - Integrated Chemical Solutions Provider

Tiancheng Chemical (Jiangsu) Co., Ltd - Leading Eco-Friendly Fine Chemical Innovator

Guanidine hydrochloride Research More >>

Comparison of Global Market Sizes

50-01-1 (Guanidine hydrochloride) Related Products

Guanidine hydrochloride Analysis

Analysis of Regional Market Characteristics and Demand

Production End

Consumption End

European Market

Asia-Pacific Market

Safety and regulatory requirements

Hazard classification

Storage and transportation requirements

Supply chain risk assessment

Geographic Concentration Risk

Compliance Risk

Technical Risk

Market Risk

Procurement Suggestions and Strategies

Supplier selection strategy

Procurement execution suggestions

Conclusion